Cas no 212963-65-0 (2'-Deoxyguanosine-5'-triphosphate Triethylamine Salt)

• Product Name: 2'-Deoxyguanosine-5'-triphosphate Triethylamine Salt
• CAS No: 212963-65-0
• MF: C₁₆H₃₁N₆O₁₃P₃
• MW: 608.371026277542
• CID: 5183924
• Update Time: 2025-07-18

2'-Deoxyguanosine-5'-triphosphate Triethylamine Salt Chemical and Physical Properties

Names and Identifiers

• Guanosine 5'-(tetrahydrogen triphosphate), 2'-deoxy-, compd. with N,N-diethylethanamine (1:)
• 2'-Deoxyguanosine-5'-triphosphate Triethylamine Salt

• Inchi： 1S/C10H16N5O13P3.C6H15N/c11-10-13-8-7(9(17)14-10)12-3-15(8)6-1-4(16)5(26-6)2-25-30(21,22)28-31(23,24)27-29(18,19)20;1-4-7(5-2)6-3/h3-6,16H,1-2H2,(H,21,22)(H,23,24)(H2,18,19,20)(H3,11,13,14,17);4-6H2,1-3H3/t4-,5+,6+;/m0./s1
• InChI Key： JSHITQMIHMFGPO-FPKZOZHISA-N
• SMILES： N(CC)(CC)CC.O=C1NC(N)=NC2N([C@H]3C[C@H](O)[C@@H](COP(O)(=O)OP(O)(=O)OP(O)(O)=O)O3)C=NC1=2

Additional information on 2'-Deoxyguanosine-5'-triphosphate Triethylamine Salt

Comprehensive Overview of 2'-Deoxyguanosine-5'-triphosphate Triethylamine Salt (CAS No. 212963-65-0)

2'-Deoxyguanosine-5'-triphosphate Triethylamine Salt (CAS No. 212963-65-0) is a critical nucleotide analog widely utilized in molecular biology, diagnostics, and pharmaceutical research. This compound, often abbreviated as dGTP Triethylamine Salt, serves as a fundamental building block for DNA synthesis, polymerase chain reaction (PCR), and next-generation sequencing (NGS). Its unique chemical properties make it indispensable for applications requiring high-precision nucleic acid amplification and modification.

The growing demand for 2'-Deoxyguanosine-5'-triphosphate Triethylamine Salt is driven by advancements in genomics, personalized medicine, and CRISPR-based gene editing technologies. Researchers frequently search for terms like "dGTP Triethylamine Salt stability", "CAS 212963-65-0 applications", or "nucleotide analogs for PCR optimization", reflecting its relevance in cutting-edge scientific workflows. The triethylamine salt form enhances solubility in aqueous buffers, a feature critical for enzymatic reactions in vitro.

From a structural perspective, this compound consists of a deoxyguanosine moiety linked to three phosphate groups, with triethylamine counterions ensuring pH stability. Its molecular formula (C₁₀H₁₆N₅O₁₃P₃·C₆H₁₅N) and molecular weight (approx. 523.2 g/mol) are frequently referenced in analytical protocols. Storage conditions typically recommend -20°C desiccated environments to maintain the integrity of the triphosphate group, a key concern for users troubleshooting issues like "nucleotide degradation in long-term storage".

In diagnostic applications, CAS 212963-65-0 plays a pivotal role in quantitative PCR (qPCR) for pathogen detection, including emerging viral variants. Recent publications highlight its utility in multiplex assays, where questions like "dNTP mixture preparation for high-sensitivity detection" dominate technical forums. The triethylamine salt variant demonstrates superior batch-to-batch consistency compared to sodium salts, reducing variability in sensitive applications such as single-cell sequencing.

Quality control parameters for 2'-Deoxyguanosine-5'-triphosphate Triethylamine Salt typically include HPLC purity (>98%), endotoxin testing (<0.1 EU/μmol), and absence of DNase/RNase contamination. These specifications address common user concerns about "nucleotide purity standards for clinical-grade applications". Manufacturers often provide mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectra for verification, crucial for laboratories validating materials under ISO 13485 or GMP guidelines.

The compound's mechanism of action involves incorporation into growing DNA strands by polymerases, with the triphosphate moiety providing energy for phosphodiester bond formation. This property makes it valuable for studying polymerase fidelity—a hot topic in cancer research where mutations in replication enzymes contribute to tumorigenesis. Searches for "dGTP analogs for error-rate analysis" or "next-gen sequencing library preparation" frequently reference this application.

Emerging trends show increased use of CAS 212963-65-0 in synthetic biology for constructing artificial gene circuits. Bioengineers particularly value its compatibility with modified bases (e.g., 8-oxo-dGTP) when designing systems requiring controlled mutagenesis. Discussion threads on "non-natural nucleotide incorporation efficiency" often cite this compound's performance data in T7 or Phi29 polymerase systems.

From a regulatory standpoint, 2'-Deoxyguanosine-5'-triphosphate Triethylamine Salt is generally classified as non-hazardous under standard laboratory handling conditions. However, material safety data sheets (MSDS) recommend standard precautions for nucleotide handling, including glove use and avoidance of inhalation—addressing common queries about "safe handling of dNTP powders". The triethylamine component requires particular attention to pH adjustment in final reaction buffers.

Commercial availability ranges from research-grade quantities to bulk pharmaceutical manufacturing scales. Pricing trends correlate with purity levels, creating frequent searches for "cost-effective dNTP sources for high-throughput screening". Leading suppliers provide customized formulations, including ready-to-use mixes with other dNTPs, responding to demand for "premixed nucleotides for automated workflows" in core facilities.

Future applications may exploit this compound's properties in DNA data storage technologies, where its stability and information density offer advantages over traditional media. Preliminary studies reference "nucleotide analogs for archival data encoding", positioning CAS 212963-65-0 as a potential enabler for this disruptive technology. Such developments align with growing interest in sustainable alternatives to electronic data centers.